Cas no 88174-54-3 (Benzaldehyde, 3-methoxy-2,4,5,6-tetramethyl-)
88174-54-3 structure
Product Name:Benzaldehyde, 3-methoxy-2,4,5,6-tetramethyl-
CAS No:88174-54-3
MF:C12H16O2
MW:192.254243850708
CID:642206
PubChem ID:13825215
Update Time:2025-04-19
Benzaldehyde, 3-methoxy-2,4,5,6-tetramethyl- Chemical and Physical Properties
Names and Identifiers
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- Benzaldehyde, 3-methoxy-2,4,5,6-tetramethyl-
- 3-methoxy-2,4,5,6-tetramethylbenzaldehyde
- 88174-54-3
- DTXSID50550545
-
- Inchi: 1S/C12H16O2/c1-7-8(2)11(6-13)10(4)12(14-5)9(7)3/h6H,1-5H3
- InChI Key: MHUVLAHOXIWNGF-UHFFFAOYSA-N
- SMILES: O(C)C1C(C)=C(C=O)C(C)=C(C)C=1C
Computed Properties
- Exact Mass: 192.115029749g/mol
- Monoisotopic Mass: 192.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 26.3Ų
Benzaldehyde, 3-methoxy-2,4,5,6-tetramethyl- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
88174-54-3 (Benzaldehyde, 3-methoxy-2,4,5,6-tetramethyl-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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